Cas no 6786-83-0 (a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade))

• Product name: a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)
• CAS No: 6786-83-0
• MF: C₃₃H₃₃N₃O
• MW: 487.64
• CID: 46991
• PubChem ID: 81245

a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Solvent Blue 4
• alpha,alpha-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)naphthalene-1-methanol
• C.I. 44045:1
• SOLVENT BLUE 4,C.I. 44045:1
• [4-(anilino)-1-naphthyl]-bis[4-(dimethylamino)phenyl]methanol
• [4-(anilino)naphthalen-1-yl]-bis[4-(dimethylamino)phenyl]methanol
• Baso Blue 645
• bis[4-(dimethylamino)phenyl]-[4-(phenylamino)naphthalen-1-yl]methanol
• Blue 645
• Oil Violet 4B
• Victoria Blue base
• 1325-91-3
• YBL2HV4LGD
• NS00011486
• 1-Naphthalenemethanol, alpha,alpha-bis(4-(dimethylamino)phenyl)-4-(phenylamino)-
• (4-anilinonaphthalen-1-yl)-bis[4-(dimethylamino)phenyl]methanol
• 6786-83-0
• alpha,alpha-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)-1-naphthalenemethanol
• alpha,alpha-Bis(4-(dimethylamino)phenyl)-4-(phenylamino)naphthalene-1-methanol
• DTXSID4064474
• 1-Naphthalenemethanol,a,a-bis[4-(dimethylamino)phenyl]-4-(phenylamino)-
• 1-Naphthalenemethanol, alpha,alpha-bis[4-(dimethylamino)phenyl]-4-(phenylamino)-
• a,a-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)
• SCHEMBL2390176
• EINECS 229-851-8
• EC 229-851-8
• 1-Naphthalenemethanol, .alpha.,.alpha.-bis[4-(dimethylamino)phenyl]-4-(phenylamino)-
• a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)

• MDL： MFCD01940962
• Inchi： 1S/C33H33N3O/c1-35(2)27-18-14-24(15-19-27)33(37,25-16-20-28(21-17-25)36(3)4)31-22-23-32(30-13-9-8-12-29(30)31)34-26-10-6-5-7-11-26/h5-23,34,37H,1-4H3
• InChI Key： WNDULEJVCPEASN-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C(C2=CC=C(C=C2)N(C)C)(C3=CC=C(C4=CC=CC=C43)NC5=CC=CC=C5)O

Computed Properties

• Exact Mass: 487.26200
• Monoisotopic Mass: 487.262363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.199
• Boiling Point: 682.7 ºC at 760 mmHg
• Flash Point: 366.7 ºC
• Refractive Index: 1.699
• PSA: 38.74000
• LogP: 7.07260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)

Introduction to a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade) and Its Significance in Modern Chemical Research

a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade), identified by its CAS number 6786-83-0, is a sophisticated organic compound that has garnered considerable attention in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits a unique blend of functionalities that make it a valuable asset in the development of novel materials and bioactive molecules. The presence of multiple aromatic rings and amine substituents imparts distinct chemical properties, enabling its application in various synthetic pathways and as a precursor for more complex derivatives.

The molecular architecture of a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade) is a testament to the ingenuity of organic synthesis. The combination of two dimethylamino groups at the para position of the first phenyl ring and a phenylamino group at the corresponding position on the naphthalene ring creates a highly reactive system. This configuration not only enhances the compound's solubility in polar solvents but also facilitates its participation in various chemical reactions, including condensation, coupling, and hydrogenation processes. Such attributes are particularly advantageous in the synthesis of complex pharmaceutical intermediates and fine chemicals.

In recent years, there has been a growing interest in exploring the potential applications of this compound in medicinal chemistry. The amine functionalities present in its structure serve as versatile handles for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, researchers have investigated its utility as a building block for designing kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases. The electron-rich nature of the aromatic system enhances its interaction with biological targets, making it an attractive candidate for drug discovery programs.

Moreover, the technical-grade formulation of a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol ensures high purity and consistency, which are essential for industrial-scale applications. This reliability is particularly important in pharmaceutical manufacturing, where even minor impurities can significantly impact the efficacy and safety of final products. The compound's stability under various storage conditions further adds to its appeal as a raw material in chemical synthesis.

The role of computational chemistry in understanding the behavior of a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade) cannot be overstated. Advanced computational methods, such as density functional theory (DFT) and molecular dynamics simulations, have enabled researchers to predict its reactivity, solubility, and interaction with biological molecules with remarkable accuracy. These insights have not only accelerated the design process but also provided valuable guidance for experimental optimization. For instance, computational studies have revealed that certain conformational states of this compound are particularly favorable for catalytic reactions, thereby informing synthetic strategies.

The intersection of organic chemistry and materials science has also opened new avenues for exploring the applications of this compound. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. These metal complexes have shown promise in various transformations, including cross-coupling reactions and oxidation processes, which are pivotal in modern synthetic chemistry. Additionally, the compound's fluorescence properties have attracted interest from researchers working on optoelectronic materials, where it could potentially serve as a component in light-emitting devices.

As our understanding of molecular interactions continues to evolve, so does the potential scope for utilizing a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade). Emerging fields such as nanotechnology and green chemistry are expected to benefit from its unique properties. For example, its incorporation into nanostructured materials could enhance their functional capabilities, while its use in environmentally friendly synthetic routes aligns with global efforts to reduce chemical waste and energy consumption.

In conclusion, a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade), with its CAS number 6786-83-0, represents a significant advancement in chemical research. Its multifaceted applications span across pharmaceuticals, materials science, and catalysis, underscoring its importance as a versatile intermediate. As research progresses and new methodologies are developed, we can anticipate even broader utilization of this compound in addressing some of the most pressing challenges in modern chemistry.